Cas no 1261444-72-7 (2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine)

• Product Name: 2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine
• CAS No: 1261444-72-7
• MF: C₁₆H₁₃F₆N
• MW: 333.271545171738
• CID: 4789741
• Update Time: 2025-10-31

2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine

• Inchi： 1S/C16H13F6N/c17-15(18,19)13-5-3-10(4-6-13)12-2-1-11(7-8-23)14(9-12)16(20,21)22/h1-6,9H,7-8,23H2
• InChI Key： STWKTICHLPHCBN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1CCN)C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 370
• XLogP3: 4.6
• Topological Polar Surface Area: 26

Additional information on 2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine

Introduction to 2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine (CAS No. 1261444-72-7)

2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine is a sophisticated organic compound characterized by its biphenyl core substituted with two trifluoromethyl groups. This structural motif imparts unique electronic and steric properties, making it a compound of significant interest in the field of pharmaceutical chemistry and materials science. The chemical structure, as defined by its CAS number 1261444-72-7, suggests a molecule with potential applications in the development of advanced materials and bioactive molecules.

The presence of the bis(trifluoromethyl) group in the biphenyl ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. This modification is particularly relevant in the context of modern medicinal chemistry, where optimizing pharmacokinetic profiles is essential for achieving therapeutic efficacy. The ethylamine moiety at the 4-position of the biphenyl ring introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and influence the compound's solubility and binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of such complex molecules. Studies have demonstrated that the bis(trifluoromethyl)biphenyl scaffold can serve as an effective pharmacophore in the design of small-molecule inhibitors targeting various biological pathways. For instance, research has highlighted its potential in modulating enzyme activity through steric and electronic effects induced by the trifluoromethyl groups.

In materials science, compounds with similar structural features have been explored for their potential applications in organic electronics. The electron-withdrawing nature of the trifluoromethyl groups can influence charge transport properties, making this class of molecules candidates for use in organic semiconductors and light-emitting diodes (OLEDs). The synthesis of 2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine represents a step forward in developing novel materials with tailored electronic characteristics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the biphenyl core with high precision. The introduction of the trifluoromethyl groups typically involves halogenation followed by metal-halogen exchange and subsequent reaction with trifluoroacetic acid derivatives.

From a pharmaceutical perspective, derivatives of this compound have shown promise in preclinical studies as modulators of protein-protein interactions. The biphenyl scaffold is known to be a versatile platform for drug discovery, with modifications at various positions leading to compounds with distinct biological activities. The specific arrangement of substituents in 2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine may confer selectivity for certain targets, making it a valuable candidate for further investigation.

The compound's stability under various conditions is another critical aspect that has been studied extensively. Factors such as solubility, thermal stability, and resistance to degradation are essential for its practical application in pharmaceutical formulations. Researchers have employed spectroscopic techniques like NMR and mass spectrometry to elucidate its structure and confirm its identity post-synthesis.

Future research directions may explore the use of 2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine as a building block for more complex molecules through further functionalization. The introduction of additional substituents or linkers could lead to novel derivatives with enhanced biological activity or improved material properties. Collaborative efforts between synthetic chemists and biologists will be crucial in unlocking the full potential of this compound.

The growing interest in fluorinated compounds stems from their unique physicochemical properties, which can significantly impact drug design and material development. The ability to fine-tune these properties through strategic substitution allows chemists to create molecules with tailored functionalities. As computational methods improve, virtual screening approaches can be used to identify promising derivatives of 2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine before experimental validation.

In conclusion, 2-(3,4'-Bis(trifluoromethyl)biphenyl-4-yl)-ethylamine (CAS No. 1261444-72-7) represents a compelling example of how structural modifications can lead to novel compounds with diverse applications. Its synthesis presents challenges that require innovative synthetic strategies but offers opportunities for significant advancements in both pharmaceuticals and materials science. Continued exploration into its properties and potential applications will undoubtedly yield valuable insights into its role in future scientific endeavors.